Cas no 2137994-77-3 (2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide)

• Product Name: 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide
• CAS No: 2137994-77-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6526225
• PubChem ID: 165479286
• Update Time: 2025-05-19

2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide
• 2137994-77-3
• EN300-1112499

• Inchi： 1S/C9H16N4O/c1-3-4-11-9(14)6-13-7(2)8(10)5-12-13/h5H,3-4,6,10H2,1-2H3,(H,11,14)
• InChI Key： LUFZLOREUMTHFD-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C=N1)N)NCCC

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide

Comprehensive Overview of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 2137994-77-3)

2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide, identified by its CAS number 2137994-77-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and acetamide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide for its possible role in modulating enzyme activity and receptor interactions. Its unique molecular framework allows it to interact with biological targets in ways that could lead to breakthroughs in treating various conditions. This aligns with the growing trend of precision medicine, where tailored compounds are designed to address specific biological pathways.

The synthesis of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide involves multi-step organic reactions, often starting with the condensation of 5-methyl-1H-pyrazol-4-amine with N-propyl-2-chloroacetamide. The purity and yield of the final product are critical, as impurities can affect its efficacy in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets the required standards.

One of the most frequently asked questions about 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like DMSO and methanol, making it suitable for in vitro assays. Its stability is generally high at room temperature, but prolonged exposure to light or moisture should be avoided to prevent degradation.

The potential applications of 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide extend beyond pharmaceuticals. It is also being explored in agrochemical research for developing novel pesticides and herbicides. The compound's ability to interfere with specific metabolic pathways in pests makes it a promising candidate for sustainable agriculture solutions. This resonates with the global push toward eco-friendly farming practices and reducing the environmental impact of chemical agents.

Another area of interest is the compound's role in material science. Researchers are investigating its incorporation into polymers and coatings to enhance their properties, such as durability and resistance to microbial growth. This aligns with the increasing demand for smart materials that can adapt to environmental changes or provide additional functionalities.

From a commercial perspective, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on market demand and the complexity of its synthesis. Researchers are advised to verify the certificate of analysis (CoA) provided by suppliers to ensure the compound's quality and suitability for their experiments.

In conclusion, 2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 2137994-77-3) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties and potential applications make it a valuable asset in the ongoing quest for innovative solutions in healthcare, agriculture, and materials science. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges of our time.